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Compound of Interest

Compound Name: 2-Bromo-5-iodopyridine

Cat. No.: B107189 Get Quote

For researchers, scientists, and professionals in drug development, the proper handling and

disposal of chemical reagents are paramount to ensuring laboratory safety and environmental

protection. This guide provides a comprehensive, step-by-step procedure for the safe disposal

of 2-Bromo-5-iodopyridine, a compound that requires careful management due to its

hazardous properties.

Immediate Safety and Handling Precautions:

Prior to handling 2-Bromo-5-iodopyridine, it is crucial to be familiar with its associated

hazards. This compound is harmful if swallowed, causes skin irritation, and can lead to serious

eye damage.[1][2] It may also cause respiratory irritation.[1][2][3][4] Therefore, appropriate

personal protective equipment (PPE) must be worn at all times. This includes chemical-

resistant gloves, protective clothing, and eye/face protection.[3][4] In case of dust formation, a

NIOSH-approved respirator is necessary.[5][6]

Spill & Leak Management
In the event of a spill, immediate action should be taken to contain the material and prevent it

from entering drains or water systems.[6][7] The area should be evacuated of all non-essential

personnel. The spilled solid should be carefully swept up to avoid creating dust and placed into

a suitable, labeled, and closed container for disposal.[3][4][7]

Quantitative Safety Data Summary
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For quick reference, the following table summarizes key safety information for 2-Bromo-5-
iodopyridine.

Property Value Source

Molecular Formula C5H3BrIN [1]

Molecular Weight 283.89 g/mol [1][5]

Melting Point 121-123 °C [3][5]

GHS Hazard Statements H302, H315, H318, H335 [2][5]

Step-by-Step Disposal Protocol
The primary recommended method for the disposal of 2-Bromo-5-iodopyridine is through an

approved hazardous waste disposal plant.[4] A common practice for compounds of this nature

is incineration.

Experimental Protocol for Disposal via Incineration:

Waste Collection: Collect waste 2-Bromo-5-iodopyridine in a designated, properly labeled,

and sealed container. Ensure the container is compatible with the chemical.

Solvent Dilution (if required by disposal facility): In some cases, the waste material may need

to be dissolved or mixed with a combustible solvent. This should only be done in a well-

ventilated area, such as a fume hood, and following the specific guidelines of your

institution's environmental health and safety (EHS) office or the contracted waste disposal

company.

Incineration: The diluted or solid waste is then sent to a licensed hazardous waste

incinerator. It is critical that the incinerator is equipped with an afterburner and a scrubber

system to neutralize harmful combustion byproducts like hydrogen bromide and hydrogen

iodide.[6][7]

Regulatory Compliance: Throughout the entire process, all federal, state, and local

regulations for hazardous waste disposal must be strictly followed.[7] Consult your

institution's EHS department for specific guidance and to ensure full compliance.
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Disposal Workflow Diagram
The following diagram illustrates the decision-making process and procedural flow for the

proper disposal of 2-Bromo-5-iodopyridine.
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Caption: Workflow for the safe disposal of 2-Bromo-5-iodopyridine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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